Cas no 1806023-74-4 (Methyl 4-(chloromethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Methyl 4-(chloromethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1806023-74-4
• MF: C₉H₇ClF₃NO₄
• MW: 285.604392290115
• CID: 4832254
• Update Time: 2025-06-08

Methyl 4-(chloromethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(chloromethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C9H7ClF3NO4/c1-17-8(16)6-4(2-10)5(15)3-14-7(6)18-9(11,12)13/h3,15H,2H2,1H3
• InChI Key： GAVWIBXLWLVEHM-UHFFFAOYSA-N
• SMILES： ClCC1C(=CN=C(C=1C(=O)OC)OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.3
• Topological Polar Surface Area: 68.6

Additional information on Methyl 4-(chloromethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate

Methyl 4-(chloromethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806023-74-4): An Overview

Methyl 4-(chloromethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806023-74-4) is a multifunctional compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and drug discovery. This compound features a pyridine core with multiple substituents, including a chloromethyl group, a hydroxy group, and a trifluoromethoxy group, which collectively contribute to its diverse chemical properties and biological activities.

The chloromethyl group in Methyl 4-(chloromethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate is a versatile functional group that can undergo various chemical reactions, such as nucleophilic substitution and coupling reactions. This makes the compound a valuable intermediate in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals. The presence of the hydroxy group adds polarity and reactivity, while the trifluoromethoxy group introduces fluorine atoms, which can significantly influence the compound's physical and biological properties.

Recent studies have explored the potential of Methyl 4-(chloromethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry highlighted the compound's ability to modulate specific enzymes involved in metabolic pathways. The researchers found that the compound exhibited selective inhibition of certain enzymes, which could be beneficial in treating metabolic disorders such as diabetes and obesity.

Another area of interest is the compound's potential as an antimicrobial agent. A research team from the University of California investigated the antimicrobial properties of Methyl 4-(chloromethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate against a range of bacterial strains. Their findings indicated that the compound demonstrated significant antibacterial activity, particularly against multidrug-resistant strains. This suggests that the compound could be a promising lead for developing new antibiotics to combat drug-resistant infections.

In addition to its biological activities, Methyl 4-(chloromethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate has also been studied for its potential use in materials science. Researchers at the Massachusetts Institute of Technology (MIT) explored the compound's properties as a building block for functional materials. They found that the compound could be used to create polymers with unique optical and electronic properties, making it a valuable candidate for applications in optoelectronics and nanotechnology.

The synthesis of Methyl 4-(chloromethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate has been optimized through various methods to improve yield and purity. One common approach involves the reaction of 5-hydroxy-2-trifluoromethoxypyridine with chloroacetyl chloride followed by esterification with methanol. This multi-step process ensures high purity and yield, making it suitable for large-scale production.

Safety considerations are crucial when handling Methyl 4-(chloromethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate. While it is not classified as a hazardous material, proper handling procedures should be followed to ensure safety in laboratory settings. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling to prevent skin contact and inhalation.

In conclusion, Methyl 4-(chloromethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806023-74-4) is a versatile compound with a wide range of potential applications in medicinal chemistry, materials science, and other fields. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.